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5-Bromo-N-methyl-3-nitropyridin-
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Cat. No.: B1279009 Get Quote

An In-depth Technical Guide to 5-Bromo-N-methyl-3-nitropyridin-2-amine

Introduction
5-Bromo-N-methyl-3-nitropyridin-2-amine is a substituted pyridine derivative with potential

applications in medicinal chemistry and materials science. Its structure, featuring a bromine

atom, a nitro group, and a methylamino group on the pyridine core, makes it a versatile

intermediate for the synthesis of more complex molecules.[1][2] The presence of these

functional groups allows for a variety of chemical transformations, including nucleophilic

substitution, reduction of the nitro group, and cross-coupling reactions.[1] This guide provides a

comprehensive overview of the available literature on 5-Bromo-N-methyl-3-nitropyridin-2-
amine, including its chemical properties, a plausible synthesis pathway with detailed

experimental protocols, and a discussion of its potential applications based on the activities of

related compounds.

Chemical and Physical Properties
The physicochemical properties of 5-Bromo-N-methyl-3-nitropyridin-2-amine and its

immediate precursor, 2-Amino-5-bromo-3-nitropyridine, are summarized below.

Table 1: Physicochemical Properties of 5-Bromo-N-methyl-3-nitropyridin-2-amine
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Property Value Reference

CAS Number 70232-59-6 [3][4]

Molecular Formula C₆H₆BrN₃O₂ [4]

Molecular Weight 232.03 g/mol [4]

Appearance Solid [4]

InChI

1S/C6H6BrN3O2/c1-8-6-

5(10(11)12)2-4(7)3-9-6/h2-

3H,1H3,(H,8,9)

[4]

InChI Key
KOPIJZGJPUGTHU-

UHFFFAOYSA-N
[4]

SMILES
CNc1ncc(Br)cc1--INVALID-

LINK--=O
[4]

Table 2: Physicochemical Properties of 2-Amino-5-bromo-3-nitropyridine

Property Value Reference

CAS Number 6945-68-2 [5]

Molecular Formula C₅H₄BrN₃O₂

Molecular Weight 218.01 g/mol

Appearance Yellow to light-brown powder

Melting Point 205-208 °C [2]

InChI

1S/C5H4BrN3O2/c6-3-1-

4(9(10)11)5(7)8-2-3/h1-2H,

(H2,7,8)

[6]

InChI Key
QOOCOFOGYRQPPN-

UHFFFAOYSA-N
[6]

SMILES
C1=C(C=NC(=C1--INVALID-

LINK--[O-])N)Br
[6]
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Synthesis Pathway
A plausible synthetic route to 5-Bromo-N-methyl-3-nitropyridin-2-amine involves a two-step

process starting from the commercially available 2-amino-5-bromopyridine. The first step is the

nitration of the pyridine ring, followed by the selective N-methylation of the amino group.

Step 1: Nitration Step 2: N-Methylation

2-Amino-5-bromopyridine H₂SO₄, HNO₃ 2-Amino-5-bromo-3-nitropyridine 2-Amino-5-bromo-3-nitropyridine Methylating agent (e.g., CH₃I), Base 5-Bromo-N-methyl-3-nitropyridin-2-amine

Click to download full resolution via product page

Caption: Proposed synthesis of 5-Bromo-N-methyl-3-nitropyridin-2-amine.

Experimental Protocols
Step 1: Synthesis of 2-Amino-5-bromo-3-nitropyridine

This procedure is adapted from the nitration of 2-amino-5-bromopyridine.[2][7]

Materials: 2-amino-5-bromopyridine, concentrated sulfuric acid (98%), fuming nitric acid, ice,

40% sodium hydroxide solution.

Procedure:

In a flask equipped with a stirrer and a dropping funnel, and cooled in an ice bath, add 500

mL of concentrated sulfuric acid.

Slowly add 86.5 g (0.5 mole) of 2-amino-5-bromopyridine to the sulfuric acid, ensuring the

temperature remains low.

Once the addition is complete, slowly add a nitrating mixture of concentrated sulfuric and

nitric acid, keeping the temperature between 0-5 °C.[2]
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After the addition is complete, stir the reaction mixture at low temperature for an additional

2-3 hours.

Pour the reaction mixture onto crushed ice and neutralize with a 40% sodium hydroxide

solution.

The yellow precipitate of 2-amino-5-bromo-3-nitropyridine is collected by filtration, washed

with water until the washings are neutral, and dried.[7]

Step 2: Synthesis of 5-Bromo-N-methyl-3-nitropyridin-2-amine

This is a general procedure for the N-methylation of an amino group.

Materials: 2-amino-5-bromo-3-nitropyridine, a suitable solvent (e.g., DMF or THF), a base

(e.g., NaH or K₂CO₃), and a methylating agent (e.g., methyl iodide or dimethyl sulfate).

Procedure:

Dissolve 2-amino-5-bromo-3-nitropyridine in a suitable aprotic solvent in a flask under an

inert atmosphere (e.g., nitrogen or argon).

Add a slight excess of a base (e.g., sodium hydride) to deprotonate the amino group.

Slowly add one equivalent of the methylating agent (e.g., methyl iodide) to the reaction

mixture.

Stir the reaction at room temperature and monitor its progress using thin-layer

chromatography (TLC).

Upon completion, quench the reaction with water and extract the product with an organic

solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it

under reduced pressure.

Purify the crude product by column chromatography to obtain 5-Bromo-N-methyl-3-
nitropyridin-2-amine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV5P0346
https://www.benchchem.com/product/b1279009?utm_src=pdf-body
https://www.benchchem.com/product/b1279009?utm_src=pdf-body
https://www.benchchem.com/product/b1279009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Applications and Biological Relevance
While no specific biological activities for 5-Bromo-N-methyl-3-nitropyridin-2-amine have

been reported, the broader class of nitropyridine derivatives is of significant interest in

medicinal chemistry.[1] These compounds serve as crucial intermediates in the synthesis of

various biologically active molecules.[8]

Nitropyridine derivatives have been investigated for a range of therapeutic applications,

including:

Antitumor agents[1]

Antiviral compounds[1]

Anti-neurodegenerative agents[1]

Janus kinase 2 (JAK2) inhibitors[9]

Antimalarial agents[9]

Anticancer agents[9]

The nitro group in these compounds can be readily reduced to an amino group, which can then

be further functionalized, providing access to a wide range of chemical diversity.[1]

Chemical Transformations

Potential Therapeutic Areas

5-Bromo-N-methyl-3-nitropyridin-2-amine

Reduction of Nitro Group Nucleophilic Substitution of Bromine Cross-Coupling Reactions

Antitumor Agents Other Pharmaceuticals Antiviral Agents Kinase Inhibitors
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Caption: Potential derivatization and applications of the core compound.

Conclusion
5-Bromo-N-methyl-3-nitropyridin-2-amine is a valuable synthetic intermediate with

significant potential for use in drug discovery and development. While direct biological data on

this specific compound is scarce in the public domain, the well-established biological activities

of related nitropyridine derivatives suggest that it could serve as a key building block for novel

therapeutic agents. The synthetic pathway outlined in this guide provides a practical approach

for its preparation, enabling further investigation into its chemical reactivity and potential

applications in various fields of chemical and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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